Ethyl 3-methyl-4H-thieno[3,2-B]pyrrole-5-carboxylate
Overview
Description
Ethyl 3-methyl-4H-thieno[3,2-B]pyrrole-5-carboxylate is a chemical compound with the CAS Number: 332099-42-0 . It has a molecular weight of 209.27 . The compound is a pale-yellow to yellow-brown solid .
Synthesis Analysis
The synthesis of Ethyl 3-methyl-4H-thieno[3,2-B]pyrrole-5-carboxylate can be achieved through several methods. One method involves the use of 2-thiophene formaldehyde and diazoacetic ester as raw materials, under normal temperature conditions . Another method involves starting with 4H-thiazole[3,2-B]pyrrole-5-carboxylic acid and reacting it with ethanol .Molecular Structure Analysis
The InChI code for this compound is 1S/C10H11NO2S/c1-3-13-10(12)7-4-8-9(11-7)6(2)5-14-8/h4-5,11H,3H2,1-2H3 . This code provides a specific string of characters that represent the 2D structure of the molecule.Chemical Reactions Analysis
The compound has been used in reactions with ethylamine and indole sodium salt to provide the respective amides . It has also been used in the synthesis of new thienopyrroles containing N-substituents in the bicyclic and carboxamide moieties .Physical And Chemical Properties Analysis
The compound is a pale-yellow to yellow-brown solid . It has a molecular weight of 209.27 .Scientific Research Applications
- Field: Medicinal Chemistry
- Application: Thieno[3,2-b]pyrrole-5-carboxamides inhibit alphaviruses (such as chikungunya virus) and exhibit a broad spectrum of antiviral activity .
- Method: The exact method of application is not specified in the source .
- Results: These compounds have shown strong activity against various viruses .
- Field: Oncology
- Application: Some carboxamides were reported to inhibit lysine-specific demethylases which regulate histone methylation; this opens prospects of using them in oncology .
- Method: The exact method of application is not specified in the source .
- Results: The inhibition of these demethylases could potentially be used in cancer treatment .
- Field: Virology
- Application: Thieno[3,2-b]pyrroles without a carboxamide functionality behaved as allosteric inhibitors of hepatitis C virus NS5B polymerase .
- Method: The exact method of application is not specified in the source .
- Results: These compounds include a new class of allosteric inhibitors for the RNA-dependent RNA polymerase of hepatitis C virus .
Antiviral Activity
Oncology
Hepatitis C Treatment
properties
IUPAC Name |
ethyl 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2S/c1-3-13-10(12)7-4-8-9(11-7)6(2)5-14-8/h4-5,11H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVTSDPODKGCTGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(N1)C(=CS2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60470028 | |
Record name | ETHYL 3-METHYL-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60470028 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-methyl-4H-thieno[3,2-B]pyrrole-5-carboxylate | |
CAS RN |
332099-42-0 | |
Record name | Ethyl 3-methyl-4H-thieno[3,2-b]pyrrole-5-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=332099-42-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | ETHYL 3-METHYL-4H-THIENO[3,2-B]PYRROLE-5-CARBOXYLATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60470028 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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